Cas no 302800-49-3 (2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide)

• Product Name: 2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide
• CAS No: 302800-49-3
• MF: C₁₇H₂₆N₆O₄
• MW: 378.426143169403
• CID: 5823468
• Update Time: 2025-07-13

2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-isopentyl-3-methyl-8-morpholino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)acetamide
• 1H-Purine-1-acetamide, 2,3,6,7-tetrahydro-3-methyl-7-(3-methylbutyl)-8-(4-morpholinyl)-2,6-dioxo-
• 2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide

• Inchi： 1S/C17H26N6O4/c1-11(2)4-5-22-13-14(19-16(22)21-6-8-27-9-7-21)20(3)17(26)23(15(13)25)10-12(18)24/h11H,4-10H2,1-3H3,(H2,18,24)
• InChI Key： GVDQXHWIAZKWPR-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)N(CC(N)=O)C2=O)N=C1N1CCOCC1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 634.9±65.0 °C(Predicted)
• pka: 15.54±0.40(Predicted)

Additional information on 2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide

Introduction to 2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide and Its Significance in Modern Pharmaceutical Research

2-3-methyl-7-(3-methylbutyl)-8-(morpholin-4-yl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-ylacetamide, identified by its CAS number 302800-49-3, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The intricate arrangement of functional groups within its molecular structure suggests a multifaceted role in biological interactions, making it a subject of intense study among researchers.

The compound’s name is rich in chemical descriptors that provide insights into its properties and potential mechanisms of action. The presence of a morpholin-4-yl moiety is particularly noteworthy, as morpholine derivatives are well-documented for their pharmacological activities. Morpholine-based structures are frequently incorporated into drug molecules due to their ability to enhance solubility, improve bioavailability, and modulate receptor interactions. In the case of CAS no 302800-49-3, the morpholine ring is positioned at the 8th carbon of the purine scaffold, which is a region known to be critical for binding to biological targets.

The 2,6-dioxo and 2,3,6,7-tetrahydro functional groups further contribute to the compound’s complexity and reactivity. These features are reminiscent of purine derivatives, which are fundamental components of nucleic acids and have been extensively explored for their therapeutic potential. The acetamide group at the 1-position adds another layer of functionality, potentially influencing the compound’s metabolic stability and pharmacokinetic profile. Together, these structural elements suggest that this compound may exhibit properties conducive to drug development.

Recent advancements in pharmaceutical research have highlighted the importance of structurally diverse molecules in addressing complex diseases. The synthesis and characterization of compounds like CAS no 302800-49-3 are part of a broader effort to identify novel scaffolds with improved efficacy and reduced side effects. The use of computational methods and high-throughput screening has accelerated the discovery process, enabling researchers to rapidly assess the potential of such molecules.

One particularly promising area of research involves the exploration of purine derivatives as inhibitors of enzymes involved in cancer metabolism. Purine-based compounds have shown promise in targeting pathways such as mTOR and AMPK, which are dysregulated in many cancers. The structural features of CAS no 302800-49-3, including its morpholin-4-yl substituent and acetamide moiety, position it as a candidate for further investigation in this context. Preliminary studies suggest that such modifications can enhance binding affinity and selectivity towards target enzymes.

The role of morpholine derivatives in drug development extends beyond cancer therapy. These compounds have been investigated for their antimicrobial properties, with some derivatives exhibiting activity against resistant bacterial strains. The structural motif present in CAS no 302800-49-3 may contribute to its ability to interact with bacterial enzymes or cellular processes disruptors. This dual potential makes it an attractive candidate for multifaceted therapeutic applications.

In addition to its biological potential, the synthetic pathways leading to CAS no 302800-49-3 offer insights into the design of structurally complex molecules. The synthesis likely involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Understanding these synthetic strategies is crucial for optimizing production scales and exploring analogs with improved properties.

The significance of this compound is further underscored by its alignment with current trends in drug discovery. With an increasing emphasis on personalized medicine and targeted therapies, molecules like CAS no 302800-49-3 that exhibit high selectivity and potency are highly sought after. The presence of multiple functional groups provides opportunities for fine-tuning these properties through structural modifications.

Future research directions may focus on evaluating the pharmacokinetic and toxicological profiles of CAS no 302800-49-3 to ensure its suitability for clinical development. In vitro assays will be instrumental in assessing its interaction with biological targets and evaluating potential side effects. Additionally, animal models will provide insights into its efficacy and safety in vivo.

The broader implications of this research extend beyond individual compounds like CAS no 302800-49-3. They contribute to the collective effort aimed at deciphering complex biological pathways and developing innovative treatments for human diseases. As our understanding of molecular interactions continues to evolve, compounds such as this one will play a pivotal role in shaping the future of medicine.